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Compound of Interest

Compound Name: 3,5-Dibromophenylacetic acid

Cat. No.: B031679

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3,5-
Dibromophenylacetic acid, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are based on established best practices
for hazardous chemical waste management.

I. Hazard Identification and Safety Summary

3,5-Dibromophenylacetic acid is a halogenated organic compound that requires careful
handling and disposal. Based on safety data for the compound and structurally similar
chemicals, it should be treated as hazardous.

Key Hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

May cause long-lasting harmful effects to aquatic life.[1]
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Il. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling 3,5-Dibromophenylacetic acid, ensure the following personal protective
equipment is worn:

PPE Category Specific Recommendations

Hand Protection Chemical-resistant gloves (e.g., nitrile).[2]
Eye/Face Protection Safety glasses with side shields or goggles.[2]
Skin and Body Protection Lab coat.[2]

Use only in a well-ventilated area or outdoors.

Respiratory Protection ] ]
Avoid breathing dust.[1][3]

General Handling Precautions:

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[1]

Avoid dust formation.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

lll. Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 3,5-Dibromophenylacetic acid is
incineration at a licensed hazardous waste facility.[4] Under no circumstances should this
chemical be disposed of down the drain or mixed with non-halogenated waste streams.[4]

Step 1: Waste Segregation
Proper segregation is critical to ensure safe and compliant disposal.

e Solid Waste:
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o Collect pure 3,5-Dibromophenylacetic acid, contaminated weighing papers, and any
contaminated consumables (e.g., gloves, wipes) in a dedicated, clearly labeled hazardous
waste container.[4]

o This container should be designated for "Halogenated Organic Solids."[4]

e Liquid Waste (Solutions):

o Solutions containing 3,5-Dibromophenylacetic acid should be collected in a separate,
leak-proof container compatible with the solvent used.

o This container must be labeled as "Halogenated Organic Liquid Waste."[4]

o Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[4]
Co-mingling can complicate and increase the cost of disposal.[4]

Step 2: Container and Labeling Requirements
» All waste containers must be made of a compatible material and have a tightly fitting cap.[5]
o The exterior of the container must be clean and free of contamination.

o Label all waste containers clearly with "Hazardous Waste" and the full chemical name: "3,5-
Dibromophenylacetic Acid."

Step 3: Temporary Storage

» Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents and strong bases.[3]

o Keep containers tightly closed during storage.

Step 4: Spill Management

In the event of a spill:

o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

o Wear Appropriate PPE: At a minimum, wear the PPE outlined in Section 1.
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o Containment (Solid Spills): Carefully sweep up the material to avoid creating dust and place
it into a suitable, labeled container for disposal.[4]

» Decontamination: Clean the spill area with a damp cloth or paper towels. All cleaning
materials must be disposed of as halogenated hazardous waste.[4]

» Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.[4]

Step 5: Final Disposal

e The final disposal of 3,5-Dibromophenylacetic acid must be conducted by a licensed and
certified hazardous waste management provider.[4]

» Contact your institution's EHS department to arrange for the collection and disposal of the
waste.

IV. Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
disposal of 3,5-Dibromophenylacetic acid.
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Caption: Disposal workflow for 3,5-Dibromophenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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